Cas no 612504-44-6 (3-Thiophenecarbonitrile, 5-(1-methylethyl)-2-[(2-nitrophenyl)amino]-)

• Product Name: 3-Thiophenecarbonitrile, 5-(1-methylethyl)-2-[(2-nitrophenyl)amino]-
• CAS No: 612504-44-6
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 1626197
• Update Time: 2024-08-30

3-Thiophenecarbonitrile, 5-(1-methylethyl)-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 5-(1-methylethyl)-2-[(2-nitrophenyl)amino]-

• Inchi： 1S/C14H13N3O2S/c1-9(2)13-7-10(8-15)14(20-13)16-11-5-3-4-6-12(11)17(18)19/h3-7,9,16H,1-2H3
• InChI Key： PPGFYRUMERXJEB-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2[N+]([O-])=O)SC(C(C)C)=CC=1C#N

Computed Properties

• Exact Mass: 287.07299

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 414.9±45.0 °C(Predicted)
• PSA: 78.96
• pka: -3.30±0.50(Predicted)